N-(2-fluorophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C23H21FN4O3/c1-31-12-11-27-15-25-21-17(16-7-3-2-4-8-16)13-28(22(21)23(27)30)14-20(29)26-19-10-6-5-9-18(19)24/h2-10,13,15H,11-12,14H2,1H3,(H,26,29)
• InChI Key: ZZXPFOKCCDHJFM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C23H21FN4O3
• Molecular Weight: 420.4 g/mol

Description

N-(2-fluorophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C23H21FN4O3 and its molecular weight is 420.444. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging Applications

Compounds structurally related to N-(2-fluorophenyl)-2-[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetamide have been utilized in the development of radioligands for imaging. For instance, the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, illustrates the use of fluorine-18 labeling in vivo imaging. This approach leverages the fluorine atom's presence for positron emission tomography (PET), offering insights into the translocator protein's role in various diseases (Dollé et al., 2008).

Anticancer Activity

The structural framework of pyrimidine derivatives, similar to the compound , has shown promise in anticancer research. The design, synthesis, and in vitro cytotoxic activity evaluation of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have led to identifying compounds with appreciable cancer cell growth inhibition. Such studies are pivotal in discovering new anticancer agents, demonstrating the potential therapeutic applications of these compounds (Al-Sanea et al., 2020).

Neuroinflammation Imaging

Research on novel pyrazolo[1,5-a]pyrimidines as ligands for the Translocator Protein 18 kDa (TSPO) illustrates another application area. These compounds, through their structural affinities and radiolabeling with fluorine-18, have been explored for imaging neuroinflammatory processes. Such studies contribute to understanding neuroinflammation's underlying mechanisms and developing diagnostic tools (Damont et al., 2015).

Antimicrobial and Antitumor Activities

The synthesis and biological evaluation of substituted [18F]imidazo[1,2-a]pyridines and [18F]pyrazolo[1,5-a]pyrimidines for studying peripheral benzodiazepine receptor using positron emission tomography (PET) underscore the broad spectrum of research applications. These compounds' development for imaging applications highlights their potential in investigating diseases at the molecular level, thus opening avenues for targeted therapies (Fookes et al., 2008).